Cas no 1256781-73-3 (2-Chloro-5-methoxyphenylboronic acid pinacol ester)

2-Chloro-5-methoxyphenylboronic acid pinacol ester is a stable boronic ester derivative used in Suzuki-Miyaura cross-coupling reactions. Its pinacol group enhances shelf stability and handling convenience, while the chloro and methoxy substituents offer versatile reactivity for constructing complex aryl frameworks. Suitable for controlled functionalization in pharmaceutical and materials synthesis.
2-Chloro-5-methoxyphenylboronic acid pinacol ester structure
1256781-73-3 structure
Product Name:2-Chloro-5-methoxyphenylboronic acid pinacol ester
CAS No:1256781-73-3
MF:C13H18BClO3
MW:268.544223308563
MDL:MFCD17215811
CID:1023569
PubChem ID:70700647
Update Time:2025-06-17

2-Chloro-5-methoxyphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Chloro-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-Chloro-5-methoxyphenylboronic acid pinacol ester
    • 1,3,2-Dioxaborolane, 2-(2-chloro-5-methoxyphenyl)-4,4,5,5-tetramethyl-
    • DTXSID70743452
    • DB-329142
    • EN300-1706495
    • CS-0174065
    • AKOS016005063
    • BS-19939
    • AT16509
    • MFCD17215811
    • 1256781-73-3
    • MDL： MFCD17215811
    • Inchi： 1S/C13H18BClO3/c1-12(2)13(3,4)18-14(17-12)10-8-9(16-5)6-7-11(10)15/h6-8H,1-5H3
    • InChI Key： UBOZNYBWGUQWNT-UHFFFAOYSA-N
    • SMILES： ClC1=CC=C(C=C1B1OC(C)(C)C(C)(C)O1)OC

Computed Properties

  • Exact Mass: 268.10400
  • Monoisotopic Mass: 268.1037523g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69000
  • LogP: 2.64780

2-Chloro-5-methoxyphenylboronic acid pinacol ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-5-methoxyphenylboronic acid pinacol ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019112881-5g
2-(2-Chloro-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1256781-73-3 95%
5g
 $400.00 2023-09-03
abcr
AB541547-5 g
2-Chloro-5-methoxyphenylboronic acid pinacol ester; .
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abcr
AB541547-10 g
2-Chloro-5-methoxyphenylboronic acid pinacol ester; .
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 €463.40 2023-04-14
abcr
AB541547-25 g
2-Chloro-5-methoxyphenylboronic acid pinacol ester; .
 1256781-73-3
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 €860.90 2023-04-14
Fluorochem
229455-1g
2-(2-Chloro-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1256781-73-3 95%
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 ￡57.00 2022-02-28
Fluorochem
229455-5g
2-(2-Chloro-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1256781-73-3 95%
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Fluorochem
229455-25g
2-(2-Chloro-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1256781-73-3 95%
25g
 ￡725.00 2022-02-28
Chemenu
CM136778-5g
2-(2-Chloro-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1256781-73-3 95%
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 $128 2023-02-03
TRC
C427908-100mg
2-Chloro-5-methoxyphenylboronic acid pinacol ester
 1256781-73-3
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 $64.00 2023-05-18
TRC
C427908-250mg
2-Chloro-5-methoxyphenylboronic acid pinacol ester
 1256781-73-3
250mg
 $75.00 2023-05-18

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